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Compound of Interest

Compound Name: Genistein 8-C-glucoside

Cat. No.: B1242707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Genistein 8-C-glucoside (G8CG) is a natural isoflavone glucoside that has garnered

significant interest in biomedical research for its potential therapeutic properties. As a derivative

of genistein, G8CG is investigated for its role in various cellular processes, most notably the

induction of apoptosis in cancer cell lines. Accurate and consistent preparation of stock

solutions is paramount for obtaining reliable and reproducible experimental results. Dimethyl

sulfoxide (DMSO) is the most commonly used solvent for dissolving G8CG for in vitro studies

due to its high solubilizing capacity for this compound.

This document provides detailed application notes and protocols for the preparation, storage,

and use of Genistein 8-C-glucoside stock solutions in DMSO.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of Genistein 8-C-glucoside is presented in

the table below.
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Property Value Reference

Molecular Formula C₂₁H₂₀O₁₀ [1][2]

Molecular Weight 432.38 g/mol [1][2]

CAS Number 66026-80-0 [1]

Appearance Solid [1]

Solubility in DMSO
Soluble; concentrations of at

least 10 mM are achievable.
[2]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years.
[3]

Storage (in DMSO)

-80°C for up to 1 year; -20°C

for up to 1 month. To avoid

degradation from repeated

freeze-thaw cycles, it is

recommended to store in

single-use aliquots.

[2][3]

While the maximum solubility of Genistein 8-C-glucoside in DMSO is not definitively reported

in the literature, stock solutions of at least 10 mM have been successfully prepared and used in

published research.[2] For its aglycone form, genistein, the solubility in DMSO is approximately

30 mg/mL.[4] It is advisable to start with a desired stock concentration, such as 10 mM, and

gently warm the solution or use a sonicator to aid dissolution if needed.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Genistein 8-C-
Glucoside Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Genistein 8-C-glucoside
in DMSO.

Materials:

Genistein 8-C-glucoside (solid powder)
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Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of Genistein 8-C-glucoside:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 432.38 g/mol = 0.43238 g

Mass (mg) = 4.3238 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.32 mg of Genistein 8-C-glucoside powder into the tared tube.

Dissolving the Compound:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Genistein 8-C-
glucoside powder.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or brief sonication can be used to facilitate dissolution

if necessary.[2]

Aliquoting and Storage:
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Once fully dissolved, dispense the stock solution into smaller, single-use, sterile aliquots

(e.g., 20 µL or 50 µL) in microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[2][3] Avoid repeated freeze-thaw cycles.
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Step 1: Calculation Step 2: Weighing Step 3: Dissolution Step 4: Storage

Calculate Mass of G8CG
(e.g., for 10 mM) Weigh G8CG Powder

Mass needed
Add DMSO Vortex to Dissolve Aliquot into

Single-Use Tubes
Homogeneous Solution

Store at -20°C or -80°C

Genistein 8-C-glucoside

Mitochondrion

Loss of Mitochondrial
Membrane Potential (ΔΨm)

disruption

Release of Pro-Apoptotic
Factors (e.g., Cytochrome c)

Caspase Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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